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Introduction

Pulvilloric acid, a natural product isolated from the fungus Penicillium pulvillorum, is a
polyketide metabolite with the chemical formula C1sH1sOs[1]. Its structure is characterized by a
quinone methide core, specifically identified as 4,6-dihydro-8-hydroxy-6-oxo-3-n-pentyl-3H-2-
benzopyran-7-carboxylic acid[2]. While the unique architecture of Pulvilloric acid has
garnered interest, particularly in the context of the synthesis of other complex natural products
like Berkelic acid[3], a comprehensive public repository of its specific physical and chemical
properties remains notably sparse. This guide aims to consolidate the available information on
Pulvilloric acid and to highlight areas where further experimental investigation is required.

Chemical and Physical Properties

Detailed experimental data on the physicochemical properties of Pulvilloric acid are not
extensively reported in publicly accessible literature. The following table summarizes the known
information and indicates where data is currently unavailable.
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Property Value Experimental Protocol

Molecular Formula C15H180s5 Mass Spectrometry

] Calculated from molecular
Molecular Weight 278.29 g/mol
formula

Standard melting point
Melting Point Data not available apparatus (e.g., capillary

method) would be required.

Due to its complexity and likely

thermal instability, vacuum
Boiling Point Data not available distillation or specialized

techniques would be

necessary.

Potentiometric titration or
) spectrophotometric methods
pKa Data not available
could be employed for

experimental determination.

Standard solubility assays in a
Solubility Data not available range of aqueous and organic

solvents would be needed.

) Visual inspection of a purified
Appearance Data not available
sample.

Note: The lack of specific quantitative data underscores the need for fundamental
characterization of this natural product.

Spectroscopic Data

Detailed spectroscopic data for Pulvilloric acid, crucial for its identification and structural
elucidation, are not readily available in public databases.

e 1H and 3C NMR: While the synthesis of Pulvilloric acid has been described, specific,
detailed NMR spectral data assignments are not provided in the available literature.
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Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC) on a purified sample would
be required to fully assign the proton and carbon signals.

o Mass Spectrometry: The molecular formula C1sH1sOs suggests a molecular weight of 278.29
g/mol . High-resolution mass spectrometry (HRMS) would be used to confirm the elemental
composition.

« Infrared (IR) Spectroscopy: The structure of Pulvilloric acid suggests the presence of
characteristic functional groups, including a hydroxyl group (broad O-H stretch), a carboxylic
acid (O-H and C=0 stretches), a ketone (C=0 stretch), and aromatic C-H and C=C bonds.
An experimental IR spectrum would be needed to confirm these features.

o UV-Vis Spectroscopy: The conjugated quinone methide system in Pulvilloric acid is
expected to show characteristic UV-Vis absorption bands. Experimental determination of the
absorption maxima (Amax) would provide insights into the electronic structure of the
molecule.

Experimental Protocols

Due to the absence of detailed published experimental data for many of Pulvilloric acid's
properties, this section outlines the general methodologies that would be employed for their
determination.

Determination of Melting Point

A standard capillary melting point apparatus would be used. A small amount of purified
Pulvilloric acid would be packed into a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts would be recorded as the melting point.

Determination of pKa

The acid dissociation constant (pKa) could be determined using potentiometric titration. A
solution of Pulvilloric acid of known concentration would be titrated with a standard solution of
a strong base (e.g., NaOH). The pH of the solution would be monitored throughout the titration,
and the pKa would be determined from the half-equivalence point of the resulting titration

curve.
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Solubility Assessment

The solubility of Pulvilloric acid would be determined in a variety of solvents (e.g., water,
methanol, ethanol, DMSO, chloroform). A known amount of the compound would be added to a
specific volume of the solvent at a controlled temperature. The mixture would be agitated until
equilibrium is reached, and the concentration of the dissolved compound would be measured,
typically by UV-Vis spectroscopy or HPLC.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or any associated signaling pathways of Pulvilloric acid itself. Its primary
significance in the literature is as a structural motif and a precursor in the synthetic efforts
towards other biologically active molecules, such as Berkelic acid. Berkelic acid has been
noted for its potential anticancer properties[3].

To elucidate the biological potential of Pulvilloric acid, a comprehensive screening in various
biological assays would be necessary.

Experimental Workflow for Biological Activity Screening

Initial Screening

———® Enzyme Inhibition Assays

Hit Identification Mechanism of Action Studies

Compound ) Antimicrobial Assays

[Pulvilloric Acid] (e.g., MIC, Kirby-Bauer) —» eI sH— Target Identification —® Pathway Analysis
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Caption: A generalized workflow for the initial biological evaluation of Pulvilloric acid.

Conclusion

Pulvilloric acid remains a molecule of interest primarily from a synthetic and structural
perspective. The lack of comprehensive data on its physical, chemical, and biological
properties presents a significant opportunity for further research. A thorough experimental
characterization is essential to unlock the full potential of this fungal metabolite, which may hold
yet undiscovered biological activities. The methodologies and workflows outlined in this guide
provide a roadmap for future investigations into the intriguing properties of Pulvilloric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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